Cas no 104245-07-0 (Chounghwamycin A (9CI))

Chounghwamycin A (9CI) structure
Chounghwamycin A (9CI) structure
Product Name:Chounghwamycin A (9CI)
CAS No:104245-07-0
MF:C7H9N5
MW:163.179859876633
CID:181790
PubChem ID:3134
Update Time:2025-04-19

Chounghwamycin A (9CI) Chemical and Physical Properties

Names and Identifiers

    • Chounghwamycin A (9CI)
    • Chounghwamycin A
    • N6,N6-dimethyl-Adenine
    • N,N-dimethyl-1H-purin-6-amine
    • NSC-401568
    • 1H-Purin-6-amine, N,N-dimethyl-
    • s6088
    • Adenine, N6,N6-dimethyl-
    • 104245-07-0
    • EN300-63840
    • DTXSID20239658
    • AKOS015850812
    • NSC401568
    • Adenine,N-dimethyl-
    • 6-(Dimethylamino)purineN,N-Dimethyladenine
    • NS00039689
    • 6-DMAP
    • IDI1_011608
    • HMS1431K01
    • CS-W010844
    • T71480
    • Purine, 6-dimethylamino
    • 42C
    • D3894
    • Dimethyl-(9H-purin-6-yl)-amine
    • MFCD00005573
    • N,N-dimethyl-7H-purin-6-amine
    • 6-(dimethylamino)-Purine
    • 6-Dimethylamine purine
    • n,n-dimethyl-adenine
    • N,N-Dimethyl-9H-purin-6-amine
    • N,N-Dimethyl-6-aminopurine
    • AKOS005445384
    • 649SA4S2CV
    • 6-(Dimethylamino)purine, >=98%
    • UNII-649SA4S2CV
    • N6,N6 -dimethyladenine
    • BDBM92422
    • MFCD00079113
    • DS-6256
    • 6,6-Dimethyladenine
    • PU09
    • Z1258992637
    • CHEBI:60281
    • A934230
    • 6-dimethylaminopurine
    • Dimethyladenine
    • AKOS028109175
    • 938-55-6
    • NSC 401568
    • N6,N6-Dimethyladenine
    • FT-0620814
    • SCHEMBL152593
    • Epitope ID:140948
    • Purine, 6-(dimethylamino)-
    • EINECS 213-344-3
    • HY-W010128
    • 9H-PURIN-6-AMINE, N,N-DIMETHYL-
    • 6-Dimethylamino-9H-purine
    • AMIKACINSULFATE1:1.8
    • CHEMBL407391
    • N(6),N(6)-Dimethyladenine
    • Adenine, N,N-dimethyl-
    • Q15632695
    • Maybridge3_000221
    • SY050761
    • N(6)-dimethyladenine
    • D-4800
    • 1H-Purin-6-amine,N-dimethyl-
    • N,N-Dimethyladenine
    • 6-Dimethyladenine
    • Kinome_3442
    • N,N-Dimethyl-9H-purin-6-amine #
    • Protein Kinase Inhibitor, DMAP
    • 6-(Dimethylamino)purine
    • Inchi: 1S/C7H9N5/c1-12(2)7-5-6(9-3-8-5)10-4-11-7/h3-4H,1-2H3,(H,8,9,10,11)
    • InChI Key: BVIAOQMSVZHOJM-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1=C2C(=NC=N1)N=CN2

Computed Properties

  • Exact Mass: 1254.62898
  • Monoisotopic Mass: 163.08579531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 57.7Ų

Experimental Properties

  • PSA: 355.54
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